2,3-Dimethoxybenzamide
Overview
Description
2,3-Dimethoxybenzamide is a chemical compound with the linear formula C9H11NO3 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives . All the obtained products were purified, and the analysis of these products was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods .Molecular Structure Analysis
The molecular structure of 2,3-Dimethoxybenzamide is not planar, being divided into three planar regions . The ground-state molecular structure of the compound was optimized by the DFT-B3LYP/6-31G(d,p) method and the theoretical structure was compared with that obtained by X-ray diffraction .Chemical Reactions Analysis
Substituted secondary amides were prepared from the corresponding 2,3-dimethoxybenzoic acid. This involved the reaction of 2,3-dimethoxybenzoyl chloride with the appropriate aniline derivatives in the presence of THF to give substituted secondary amides .Physical And Chemical Properties Analysis
The molecular formula of 2,3-Dimethoxybenzamide is C9H11NO3, with an average mass of 181.189 Da and a monoisotopic mass of 181.073898 Da .Scientific Research Applications
Antioxidant Activity
2,3-Dimethoxybenzamide: derivatives have been studied for their antioxidant properties. These compounds have shown promising results in scavenging free radicals and chelating metals, which are crucial processes in protecting the body from oxidative stress . The antioxidant activity is measured through various assays, including total antioxidant capacity and metal chelating activity.
Antibacterial Properties
Research has indicated that 2,3-Dimethoxybenzamide and its derivatives exhibit significant antibacterial activity. They have been tested against a range of gram-positive and gram-negative bacteria, showing effectiveness in inhibiting bacterial growth . This makes them potential candidates for developing new antibacterial agents.
Synthesis of Novel Compounds
The compound serves as a starting material for synthesizing a variety of novel benzamide compounds. These new compounds are synthesized using 2,3-Dimethoxybenzoic acid and amine derivatives, with yields ranging from moderate to high . The synthesized products are then characterized using spectroscopic and elemental analysis methods.
Spectroscopic Analysis
2,3-Dimethoxybenzamide: derivatives are also valuable in spectroscopic studies. Their structures can be determined using techniques like IR, 1H NMR , and 13C NMR spectroscopy, as well as X-ray diffraction . These studies are essential for understanding the molecular structure and properties of these compounds.
Drug Discovery
Amide compounds, including 2,3-Dimethoxybenzamide derivatives, play a significant role in drug discovery. They are found in various natural products and have been used in the development of drugs for treating diseases like cancer and hypercholesterolemia . Their diverse biological activities make them valuable in medicinal chemistry.
Industrial Applications
Beyond medical and biological fields, 2,3-Dimethoxybenzamide derivatives find applications in industrial sectors. They are used in the plastic and rubber industry, paper industry, and agriculture due to their chemical properties . These applications highlight the versatility of the compound in various domains.
Safety and Hazards
Mechanism of Action
- 2,3-Dimethoxybenzamide is a benzamide compound synthesized from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives .
- While specific targets for this compound are not explicitly mentioned in the available literature, benzamides generally interact with various biological systems due to their diverse applications in medicine, industry, and potential drug development .
Target of Action
properties
IUPAC Name |
2,3-dimethoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-12-7-5-3-4-6(9(10)11)8(7)13-2/h3-5H,1-2H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDYIZAANGZBOSO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60277438 |
Source
|
| Record name | 2,3-Dimethoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60277438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3-Dimethoxybenzamide | |
CAS RN |
1521-39-7 |
Source
|
| Record name | 2,3-Dimethoxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1521-39-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 2353 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001521397 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | o-Veratramide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40843 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | o-Veratramide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=2353 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,3-Dimethoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60277438 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-DIMETHOXYBENZAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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